Cas no 1094226-29-5 (1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• CAS No: 1094226-29-5
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 4571101
• Update Time: 2025-10-29

1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• 1H-1,4-Diazepine, 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]hexahydro-

• Inchi： 1S/C10H17ClN4/c1-14-9(11)7-13-10(14)8-15-5-2-3-12-4-6-15/h7,12H,2-6,8H2,1H3
• InChI Key： OHIKHQREQDROBU-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C(Cl)=CN=2)CCCNCC1

Additional information on 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane

Comprehensive Overview of 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094226-29-5)

1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094226-29-5) is a specialized organic compound with a unique molecular structure that combines an imidazole ring and a diazepane moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both chloro and methyl substituents on the imidazole ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole-derived compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 1,4-diazepane derivatives due to their role as scaffolds for designing novel therapeutic agents. The compound 1094226-29-5 is often explored for its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. GPCRs are critical in treating conditions like neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

The synthesis of 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane involves multi-step organic reactions, including alkylation and cyclization processes. Its molecular formula (C10H15ClN4) and molecular weight (226.7 g/mol) are key identifiers for researchers. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are frequently searched by chemists seeking reliable protocols for compound validation.

From an industrial perspective, CAS No. 1094226-29-5 is often discussed in forums and publications focusing on high-value chemical intermediates. Its potential as a pharmacophore has led to collaborations between academic institutions and pharmaceutical companies. Notably, the rise of AI-driven drug discovery has increased interest in such compounds, as machine learning models can predict their bioactivity and optimize their structures for specific targets.

Environmental and safety considerations are also critical when handling 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane. While not classified as hazardous, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. This aligns with the growing emphasis on green chemistry and sustainable practices in the chemical industry, a topic frequently queried in search engines.

In summary, 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094226-29-5) represents a promising candidate for advancing drug discovery and chemical synthesis. Its structural features and potential applications resonate with contemporary research trends, making it a subject of ongoing investigation. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in scientific innovation.